Cas no 1798640-24-0 (6-methyl-4-[1-(4-thiophen-2-ylbenzoyl)piperidin-4-yl]oxypyran-2-one)

• Product Name: 6-methyl-4-[1-(4-thiophen-2-ylbenzoyl)piperidin-4-yl]oxypyran-2-one
• CAS No: 1798640-24-0
• MF: C₂₂H₂₁NO₄S
• MW: 395.4714448452
• CID: 5375941
• Update Time: 2025-05-24

6-methyl-4-[1-(4-thiophen-2-ylbenzoyl)piperidin-4-yl]oxypyran-2-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4-[1-(4-thiophen-2-ylbenzoyl)piperidin-4-yl]oxypyran-2-one

• Inchi： 1S/C22H21NO4S/c1-15-13-19(14-21(24)26-15)27-18-8-10-23(11-9-18)22(25)17-6-4-16(5-7-17)20-3-2-12-28-20/h2-7,12-14,18H,8-11H2,1H3
• InChI Key： NNPSZYCFDJZUGI-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CCN(C(=O)C3=CC=C(C4SC=CC=4)C=C3)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 6-methyl-4-[1-(4-thiophen-2-ylbenzoyl)piperidin-4-yl]oxypyran-2-one

6-Methyl-4-[1-(4-thiophen-2-ylbenzoyl)piperidin-4-yl]oxypyran-2-one: A Comprehensive Overview

The compound with CAS No. 1798640-24-0, known as 6-methyl-4-[1-(4-thiophen-2-ylbenzoyl)piperidin-4-yl]oxypyran-2-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a piperidine ring, a thiophene moiety, and a pyranone framework. The integration of these structural elements contributes to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the thiophene group in this molecule enhances its ability to interact with biological targets, making it a promising candidate for further research. Additionally, the pyranone ring is known for its stability and ability to participate in hydrogen bonding, which further enhances the compound's bioavailability.

The synthesis of 6-methyl-4-[1-(4-thiophen-2-ylbenzoyl)piperidin-4-yl]oxypyran-2-one involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed strategies such as Suzuki coupling and Stille coupling to achieve high yields and purity. These methods not only ensure the structural integrity of the compound but also pave the way for large-scale production if required.

One of the most intriguing aspects of this compound is its potential application in the field of medicinal chemistry. Preclinical studies have demonstrated that it exhibits potent antioxidant and anti-proliferative activities against various cancer cell lines. The methyl group at position 6 plays a critical role in modulating these activities, suggesting that subtle structural modifications could further enhance its therapeutic potential.

In terms of pharmacokinetics, 6-methyl-4-[1-(4-thiophen-2-ylbenzoyl)piperidin